Cas no 1170356-88-3 (Piperazine, 1-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propyl]-)

• Product Name: Piperazine, 1-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propyl]-
• CAS No: 1170356-88-3
• MF: C₁₆H₂₂N₄O
• MW: 286.372083187103
• CID: 5157298
• Update Time: 2026-03-04

Piperazine, 1-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propyl]-

• Inchi： 1S/C16H22N4O/c1-13-4-6-14(7-5-13)16-18-15(21-19-16)3-2-10-20-11-8-17-9-12-20/h4-7,17H,2-3,8-12H2,1H3
• InChI Key： BRCNVYFGSXPLIH-UHFFFAOYSA-N
• SMILES： N1(CCCC2ON=C(C3=CC=C(C)C=C3)N=2)CCNCC1

Additional information on Piperazine, 1-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propyl]-

Piperazine, 1-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propyl]- (CAS No. 1170356-88-3): A Comprehensive Overview

Piperazine, 1-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propyl]-, is a heterocyclic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its unique CAS number 1170356-88-3, belongs to a class of molecules that exhibit diverse biological activities. The presence of multiple functional groups, including piperazine, 1,2,4-oxadiazole, and methylphenyl, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structure of Piperazine, 1-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propyl]- features a central piperazine ring connected to a propyl chain that further extends to a 1,2,4-oxadiazole moiety. The 4-methylphenyl group attached to the oxadiazole ring introduces additional complexity and potential for selective interactions with biological targets. This architectural design suggests that the compound may exhibit properties suitable for various therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, pain, and neurodegenerative disorders. The biological activity of Piperazine derivatives has been extensively studied due to their ability to interact with multiple receptors and enzymes. Specifically, the piperazine moiety is known for its capacity to act as a pharmacophore in drugs targeting central nervous system (CNS) disorders.

Recent research has highlighted the potential of 1,2,4-oxadiazole derivatives as scaffolds for developing new therapeutic agents. These compounds have shown promise in inhibiting enzymes and receptors involved in inflammatory processes. The combination of these two heterocyclic systems in Piperazine, 1-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propyl]-, may contribute to its unique pharmacological profile.

One of the most intriguing aspects of this compound is its potential interaction with serotonin receptors. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, sleep, and appetite. Modulators of serotonin receptors have been widely used in the treatment of depression and anxiety disorders. The structural features of Piperazine derivatives suggest that they may be able to modulate serotonin receptor activity without causing significant side effects.

Furthermore, the presence of the methylphenyl group in Piperazine, 1-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propyl]-, may enhance its binding affinity to specific targets. This group is commonly found in many pharmacologically active compounds due to its ability to stabilize certain conformations and improve metabolic stability. The combination of these features makes this molecule an attractive candidate for further exploration.

Studies have also indicated that Piperazine derivatives can exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are involved in the production of prostaglandins and leukotrienes, which are mediators of inflammation. By modulating their activity, these compounds can potentially reduce inflammation and associated symptoms.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies have been conducted on Piperazine derivatives to assess their pharmacokinetic properties and potential side effects. These studies have shown that many Piperazine-based compounds are well-tolerated at therapeutic doses and exhibit low toxicity profiles.

One area where Piperazine derivatives have shown particular promise is in the treatment of pain disorders. Research has demonstrated that certain Piperazine-based compounds can interact with opioid receptors without causing the typical side effects associated with traditional opioids. This makes them attractive candidates for developing new pain medications with improved safety profiles.

The synthesis of Piperazine derivatives presents unique challenges due to their complex structures. However, advances in synthetic chemistry have made it possible to produce these compounds with high purity and yield. Modern techniques such as combinatorial chemistry and high-throughput screening have further facilitated the discovery of novel derivatives with enhanced biological activity.

The future direction of research on Piperazine derivatives will likely focus on optimizing their pharmacological properties through structure-activity relationship (SAR) studies. By modifying specific functional groups within the molecule, researchers can fine-tune its biological activity and improve its therapeutic potential. Additionally, computational modeling techniques will play an increasingly important role in predicting the behavior of these compounds before they are synthesized in the lab.

In conclusion, Piperazine, 1-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propyl]- (CAS No. 1170356-88-3) is a promising compound with a complex structure that holds significant potential for therapeutic applications. Its unique combination of functional groups makes it an attractive candidate for further investigation in drug discovery and development. With continued research efforts, this compound may contribute to the development of new treatments for various diseases.